Cas no 2417310-14-4 (3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one)

• Product Name: 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one
• CAS No: 2417310-14-4
• MF: C₈H₇F₃INO
• MW: 317.046964883804
• CID: 5108791
• Update Time: 2026-03-03

3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-IODO-1,4-DIMETHYL-5-(TRIFLUOROMETHYL)PYRIDIN-2-ONE
• AT26442
• 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one

• Inchi： 1S/C8H7F3INO/c1-4-5(8(9,10)11)3-13(2)7(14)6(4)12/h3H,1-2H3
• InChI Key： PKSYDIJSAJSILJ-UHFFFAOYSA-N
• SMILES： IC1C(N(C)C=C(C(F)(F)F)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 343
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3

Additional information on 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one

Introduction to 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one (CAS No. 2417310-14-4)

3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and versatile reactivity. This compound, identified by the CAS number 2417310-14-4, belongs to the pyridinone class and features an iodine substituent at the 3-position, alongside methyl groups at the 1 and 4 positions, and a trifluoromethyl group at the 5-position. These structural elements contribute to its broad applicability in synthetic chemistry, particularly in the development of novel bioactive molecules.

The presence of the iodine atom in 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one makes it an excellent candidate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry for constructing complex molecular frameworks. The trifluoromethyl group further enhances its utility by introducing lipophilicity and metabolic stability, attributes that are highly desirable in drug candidates. These features have positioned this compound as a valuable intermediate in the synthesis of pharmacologically relevant molecules.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated pyridines in medicinal chemistry. The trifluoromethyl moiety, in particular, has been extensively studied for its ability to modulate pharmacokinetic properties, including solubility, bioavailability, and resistance to metabolic degradation. In this context, 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one serves as a crucial building block for designing small-molecule inhibitors targeting various biological pathways.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridinone core is a common scaffold in kinase inhibitors due to its ability to interact with ATP-binding pockets through hydrogen bonding and hydrophobic interactions. The introduction of electron-withdrawing groups like the trifluoromethyl moiety enhances binding affinity by stabilizing negative charges on the enzyme's active site. Furthermore, the iodine substituent allows for further functionalization via cross-coupling reactions, enabling the construction of more elaborate inhibitor structures.

Another emerging area where 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one has shown promise is in the development of antiviral agents. The structural motif of this compound shares similarities with natural products that exhibit antiviral activity. By leveraging its reactivity and functional groups, researchers have been able to design derivatives with enhanced antiviral properties. For instance, modifications involving the iodine atom have led to compounds that inhibit viral polymerases or interfere with viral entry into host cells.

The synthesis of 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation followed by condensation reactions to introduce the pyridinone core. The subsequent introduction of methyl groups and trifluoromethylation completes the molecular framework. Given its importance in synthetic applications, several research groups have optimized these synthetic pathways to improve yield and scalability.

In terms of analytical characterization, 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one is typically analyzed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed insights into its molecular structure and purity. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and their connectivity within the molecule.

The growing interest in fluorinated heterocycles has also spurred innovation in synthetic methodologies tailored to introducing fluorine atoms efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been adapted for incorporating fluorinated fragments into pyridinone scaffolds like 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one. These advances have not only streamlined synthetic processes but also opened new avenues for drug discovery by allowing rapid diversification of molecular libraries.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential bioactive derivatives of this compound. By leveraging quantum mechanical calculations and machine learning models, researchers can predict binding affinities and optimize lead structures before conducting wet-lab experiments. This approach accelerates the drug discovery pipeline by prioritizing promising candidates based on their predicted efficacy.

The versatility of 3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For instance, its structural motifs can be incorporated into organic semiconductors or ligands for metal catalysis. The presence of electron-deficient aromatic rings enhances charge transport properties in electronic materials, making it a candidate for next-generation optoelectronic devices.

In conclusion,3-Iodo-1,4-dimethyl-5-(trifluoromethyl)pyridin-2-one (CAS No. 2417310-14-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an indispensable tool in medicinal chemistry for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies,this compound will undoubtedly remain at forefront of chemical innovation.